Cas no 2229080-00-4 ({1-(4-cyclopropylphenyl)methylcyclopropyl}methanol)

• Product Name: {1-(4-cyclopropylphenyl)methylcyclopropyl}methanol
• CAS No: 2229080-00-4
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 5924072
• PubChem ID: 165655136
• Update Time: 2025-06-20

{1-(4-cyclopropylphenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(4-cyclopropylphenyl)methylcyclopropyl}methanol
• 2229080-00-4
• {1-[(4-cyclopropylphenyl)methyl]cyclopropyl}methanol
• EN300-1781616

• Inchi： 1S/C14H18O/c15-10-14(7-8-14)9-11-1-3-12(4-2-11)13-5-6-13/h1-4,13,15H,5-10H2
• InChI Key： PVJDQEZWUAFZGJ-UHFFFAOYSA-N
• SMILES： OCC1(CC2C=CC(=CC=2)C2CC2)CC1

Computed Properties

• Exact Mass: 202.135765193g/mol
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-(4-cyclopropylphenyl)methylcyclopropyl}methanol

Chemical Profile of {1-(4-cyclopropylphenyl)methylcyclopropyl}methanol (CAS No. 2229080-00-4)

{1-(4-cyclopropylphenyl)methylcyclopropyl}methanol} (CAS No. 2229080-00-4) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, combines a phenyl ring with a cyclopropyl moiety, making it a promising candidate for various chemical and biological applications. The presence of multiple stereocenters and functional groups in its molecular framework suggests potential utility in the development of novel therapeutic agents.

The chemical structure of {1-(4-cyclopropylphenyl)methylcyclopropyl}methanol consists of a benzene ring substituted with a cyclopropyl group at the para position, linked to a secondary alcohol functionality. This arrangement not only imparts unique electronic and steric properties but also opens up possibilities for diverse chemical modifications. The compound's solubility profile and stability under various conditions make it suitable for both laboratory-scale synthesis and potential industrial applications.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring cyclopropyl groups. These groups are known to enhance binding affinity and metabolic stability, which are critical factors in drug design. {1-(4-cyclopropylphenyl)methylcyclopropyl}methanol, with its cyclopropyl-substituted phenyl ring, aligns well with this trend. Preliminary studies have indicated that such structures may exhibit inhibitory activity against certain enzymes and receptors, making them valuable scaffolds for drug discovery.

One of the most compelling aspects of {1-(4-cyclopropylphenyl)methylcyclopropyl}methanol is its versatility in synthetic chemistry. The compound can serve as a key intermediate in the synthesis of more complex molecules, including those intended for medicinal use. Researchers have leveraged its structural features to develop novel synthetic pathways that improve yield and efficiency. For instance, the secondary alcohol group can be easily modified through oxidation or esterification, allowing for the creation of a wide range of derivatives.

The pharmacokinetic properties of {1-(4-cyclopropylphenyl)methylcyclopropyl}methanol are also of considerable interest. Studies have shown that compounds with similar structural motifs tend to exhibit favorable pharmacokinetic profiles, including good oral bioavailability and reduced susceptibility to metabolic degradation. These characteristics are essential for ensuring that a drug remains effective throughout its intended therapeutic window. Further investigation into the metabolic fate of this compound could provide valuable insights into its potential as a lead molecule.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening methods to identify promising drug candidates. {1-(4-cyclopropylphenyl)methylcyclopropyl}methanol has been subjected to various computational analyses to predict its binding interactions with biological targets. These simulations have highlighted several potential binding pockets where the compound could interact with proteins and enzymes relevant to human health. Such findings provide a strong rationale for further experimental validation.

In addition to its pharmaceutical applications, {1-(4-cyclopropylphenyl)methylcyclopropyl}methanol may find utility in other areas of chemical research. Its unique structure makes it an interesting subject for studying electronic effects and steric interactions in organic chemistry. Researchers are also exploring its potential as a ligand in coordination chemistry, where it could be used to stabilize metal centers for catalytic applications.

The synthesis of {1-(4-cyclopropylphenyl)methylcyclopropyl}methanol presents both challenges and opportunities for synthetic chemists. The need for precise control over stereochemistry requires advanced synthetic techniques, but the rewards are substantial in terms of developing novel molecular architectures. Recent innovations in catalytic methods have made it possible to construct complex cyclic systems with greater ease, which bodes well for future synthetic endeavors.

As the field of medicinal chemistry continues to evolve, compounds like {1-(4-cyclopropylphenyl)methylcyclopropyl}methanol will play an increasingly important role in drug discovery and development. Their unique structural features offer a rich foundation for innovation, and ongoing research is likely to uncover new applications for this versatile molecule. Whether as an intermediate or as a lead compound itself, {1-(4-cyclopropylphenyl)methylcyclopropyl}methanol represents a significant contribution to the chemical sciences.